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2,2-Bis[4-[6'-(N-cyclohexyl-N-methylamino)-3'-methylspiro[phthalide-3,9'-[9H]xanthen]-2'-ylamino]phenyl]propane 2,2-Bis[4-[6'-(N-cyclohexyl-N-methylamino)-3'-methylspiro[phthalide-3,9'-[9H]xanthen]-2'-ylamino]phenyl]propane
Brand Name: Vulcanchem
CAS No.: 107040-95-9
VCID: VC20783901
InChI: InChI=1S/C71H68N4O6/c1-43-37-63-59(70(55-23-15-13-21-53(55)67(76)80-70)57-35-33-51(39-65(57)78-63)74(5)49-17-9-7-10-18-49)41-61(43)72-47-29-25-45(26-30-47)69(3,4)46-27-31-48(32-28-46)73-62-42-60-64(38-44(62)2)79-66-40-52(75(6)50-19-11-8-12-20-50)34-36-58(66)71(60)56-24-16-14-22-54(56)68(77)81-71/h13-16,21-42,49-50,72-73H,7-12,17-20H2,1-6H3
SMILES: CC1=CC2=C(C=C1NC3=CC=C(C=C3)C(C)(C)C4=CC=C(C=C4)NC5=CC6=C(C=C5C)OC7=C(C68C9=CC=CC=C9C(=O)O8)C=CC(=C7)N(C)C1CCCCC1)C1(C3=C(O2)C=C(C=C3)N(C)C2CCCCC2)C2=CC=CC=C2C(=O)O1
Molecular Formula: C71H68N4O6
Molecular Weight: 1073.3 g/mol

2,2-Bis[4-[6'-(N-cyclohexyl-N-methylamino)-3'-methylspiro[phthalide-3,9'-[9H]xanthen]-2'-ylamino]phenyl]propane

CAS No.: 107040-95-9

Cat. No.: VC20783901

Molecular Formula: C71H68N4O6

Molecular Weight: 1073.3 g/mol

* For research use only. Not for human or veterinary use.

2,2-Bis[4-[6'-(N-cyclohexyl-N-methylamino)-3'-methylspiro[phthalide-3,9'-[9H]xanthen]-2'-ylamino]phenyl]propane - 107040-95-9

Specification

CAS No. 107040-95-9
Molecular Formula C71H68N4O6
Molecular Weight 1073.3 g/mol
IUPAC Name 6'-[cyclohexyl(methyl)amino]-2'-[4-[2-[4-[[6'-[cyclohexyl(methyl)amino]-3'-methyl-3-oxospiro[2-benzofuran-1,9'-xanthene]-2'-yl]amino]phenyl]propan-2-yl]anilino]-3'-methylspiro[2-benzofuran-3,9'-xanthene]-1-one
Standard InChI InChI=1S/C71H68N4O6/c1-43-37-63-59(70(55-23-15-13-21-53(55)67(76)80-70)57-35-33-51(39-65(57)78-63)74(5)49-17-9-7-10-18-49)41-61(43)72-47-29-25-45(26-30-47)69(3,4)46-27-31-48(32-28-46)73-62-42-60-64(38-44(62)2)79-66-40-52(75(6)50-19-11-8-12-20-50)34-36-58(66)71(60)56-24-16-14-22-54(56)68(77)81-71/h13-16,21-42,49-50,72-73H,7-12,17-20H2,1-6H3
Standard InChI Key MKUFYFMMYBYVQL-UHFFFAOYSA-N
SMILES CC1=CC2=C(C=C1NC3=CC=C(C=C3)C(C)(C)C4=CC=C(C=C4)NC5=CC6=C(C=C5C)OC7=C(C68C9=CC=CC=C9C(=O)O8)C=CC(=C7)N(C)C1CCCCC1)C1(C3=C(O2)C=C(C=C3)N(C)C2CCCCC2)C2=CC=CC=C2C(=O)O1
Canonical SMILES CC1=CC2=C(C=C1NC3=CC=C(C=C3)C(C)(C)C4=CC=C(C=C4)NC5=CC6=C(C=C5C)OC7=C(C68C9=CC=CC=C9C(=O)O8)C=CC(=C7)N(C)C1CCCCC1)C1(C3=C(O2)C=C(C=C3)N(C)C2CCCCC2)C2=CC=CC=C2C(=O)O1

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